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Compound of Interest

Compound Name: Ciwujianoside D2

Cat. No.: B13907726

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ciwujianoside D2 is a triterpenoid saponin with the molecular formula C54H84O22 and a

molecular weight of 1085.24 g/mol .[1] Its CAS number is 114892-57-8. As a biologically active

compound, accurate and consistent preparation of stock solutions is crucial for reliable

experimental outcomes in pharmacological research and drug development. These application

notes provide a detailed protocol for the preparation, storage, and handling of Ciwujianoside
D2 stock solutions.

Data Presentation: Solubility and Stock Solution
Preparation
The solubility of Ciwujianoside D2 has been reported in several organic solvents. For

biological assays, Dimethyl Sulfoxide (DMSO) is a commonly used solvent. The following

tables provide key information for preparing stock solutions.

Table 1: Qualitative Solubility of Ciwujianoside D2
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Solvent Solubility

Dimethyl Sulfoxide (DMSO) Soluble

Chloroform Soluble

Dichloromethane Soluble

Ethyl Acetate Soluble

Acetone Soluble

Table 2: Volume of Solvent Required to Prepare Molar Stock Solutions of Ciwujianoside D2

Mass of
Ciwujianosi
de D2

1 mM 5 mM 10 mM 50 mM 100 mM

1 mg 0.9215 mL 0.1843 mL 0.0921 mL 0.0184 mL 0.0092 mL

5 mg 4.6073 mL 0.9215 mL 0.4607 mL 0.0921 mL 0.0461 mL

10 mg 9.2146 mL 1.8429 mL 0.9215 mL 0.1843 mL 0.0921 mL

20 mg 18.4291 mL 3.6858 mL 1.8429 mL 0.3686 mL 0.1843 mL

25 mg 23.0364 mL 4.6073 mL 2.3036 mL 0.4607 mL 0.2304 mL

This table is based on the molecular weight of Ciwujianoside D2 (1085.24 g/mol ) and

provides a reference for preparing stock solutions at various molar concentrations.[1]

Experimental Protocol: Preparation of a 10 mM
Ciwujianoside D2 Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Ciwujianoside D2 in

DMSO, a common starting concentration for serial dilutions in various assays.

Materials:

Ciwujianoside D2 powder
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Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials (amber or covered with foil to protect from light)

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or incubator set to 37°C (optional)

Ultrasonic bath (optional)

Analytical balance

Procedure:

Weighing the Compound:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of Ciwujianoside D2 powder into the tube. For

example, to prepare a 10 mM stock solution, you might weigh 1 mg of the compound.

Adding the Solvent:

Based on the desired final concentration and the weighed mass, calculate the required

volume of DMSO. For 1 mg of Ciwujianoside D2 to make a 10 mM solution, add 92.15 µL

of DMSO (refer to Table 2).

Use a calibrated micropipette to add the precise volume of DMSO to the tube containing

the Ciwujianoside D2 powder.

Dissolution:

Tightly cap the tube.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.
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Enhancing Solubility (if necessary):

If the compound does not fully dissolve, you can warm the tube at 37°C for 10-15 minutes.

Alternatively, or in combination with warming, place the tube in an ultrasonic bath for 5-10

minutes.

After warming or sonication, vortex the solution again and visually inspect for complete

dissolution.

Storage of the Stock Solution:

For immediate use, the solution can be kept at room temperature for a short period,

protected from light.

For short-term storage (up to two weeks), it is recommended to aliquot the stock solution

into smaller, single-use volumes in tightly sealed vials and store at -20°C. This minimizes

freeze-thaw cycles.

For long-term storage, stock solutions can be kept at -20°C for several months.

Always protect the stock solution from light.

Visualization of the Experimental Workflow
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Workflow for Preparing Ciwujianoside D2 Stock Solution

Preparation

Solubility Enhancement (Optional)

Storage

1. Weigh Ciwujianoside D2

2. Add appropriate volume of DMSO

3. Vortex to dissolve

4a. Warm at 37°C

If not fully dissolved

4b. Sonicate

If not fully dissolved

5. Aliquot into single-use vials

If fully dissolved

6. Store at -20°C, protected from light

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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